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Compound of Interest

Compound Name: 2-(2-Methylphenyl)propan-1-amine
CAS No.: 5266-88-6
Cat. No.: B1656415

Get Quote

Executive Summary & Compound Profile

2-(2-Methylphenyl)propan-1-amine is a primary amine featuring a propyl chain substituted at
the

-position (C2) with an ortho-toluyl group. Unlike its
-methyl isomer (an amphetamine derivative), this compound is a

-phenethylamine analog. Distinguishing between these regioisomers is critical, as they exhibit
vastly different pharmacological profiles and regulatory statuses.

e |IUPAC Name: 2-(2-Methylphenyl)propan-1-amine
¢ Molecular Formula:
¢ Molecular Weight: 149.23 g/mol

» Key Structural Feature: Chiral center at C2; ortho-substitution on the phenyl ring.
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The Analytical Challenge

The primary challenge lies in differentiating this "

-isomer"” from its "

-isomer" (1-(2-methylphenyl)propan-2-amine) and "chain isomers" (e.g.,

-methyl analogs). Standard low-resolution mass spectrometry can yield similar molecular ions (
149), necessitating a multi-modal approach.

Comparative Analysis of Spectroscopic Techniques

This section compares the efficacy of Nuclear Magnetic Resonance (NMR), Mass
Spectrometry (MS), and Infrared Spectroscopy (IR) for confirming this specific structure.

Table 1: C ve Effi ¢ Analvtical Method

Target: 2-(2- Alternative: 1-(2-
Feature Methylphenyl)propan  Methylphenyl)propan Differentiation Power
-1-amine -2-amine
Structure Type -isomer (Amine at C1)  -isomer (Amine at C2) High
m/z 30 ( miz 44 ( Critical (Gold
MS Base Peak (El)
Standard)
) )
. Methyl is a doublet; Methyl is a doublet; Moderate (Requires
1H NMR (Chain) )
is a multiplet. is a multiplet. analysis)
4H, ortho-pattern (
1H NMR (Ring) 4H, ortho-pattern. Low (Identical ring)
ppm).
13C NMR ( ~46-48 ppm ( ~50-52 ppm (
High
) ) )

A. Mass Spectrometry (MS): The Primary Differentiator
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Mass spectrometry, particularly Electron lonization (El), provides the most rapid discrimination

between the target and its amphetamine-like isomers.
e Mechanism: The fragmentation is driven by

-cleavage relative to the nitrogen atom.
o Target (
-isomer): Cleavage of the
bond yields the resonance-stabilized iminium ion
, appearing at m/z 30.
o Alternative (
-isomer): Cleavage of the

bond yields

, appearing at m/z 44.

Critical Insight: If your mass spectrum shows a base peak at m/z 44, you have synthesized or

isolated the amphetamine analog, not the target

-isomer.

B. Nuclear Magnetic Resonance (NMR): The Structural
Proof

While MS confirms the chain type, NMR is required to confirm the ortho-position of the methyl

group on the ring.

e 1H NMR Signature:
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o Ortho-Methyl: A sharp singlet at

2.30-2.35 ppm.

o Chain Methyl: A doublet at

1.20-1.25 ppm (
Hz).
o Diastereotopic Protons: The

protons adjacent to the nitrogen (C1) are diastereotopic due to the chiral center at C2.
They appear as a complex ABX multiplet system around

2.8-3.0 ppm, distinct from the simple doublet often seen in achiral analogs.

C. Infrared Spectroscopy (IR)

IR is less specific for the chain but definitive for the ring substitution pattern.

» Ortho-Substitution: Look for a strong, solitary out-of-plane bending band between 735-770
cm~L,

o Contrast:Meta isomers typically show two bands (690 & 780 cm~1), and para isomers show a
single band at 800—860 cm™1.

Visualization of Analytical Logic

The following diagram illustrates the decision matrix for confirming the structure of 2-(2-
Methylphenyl)propan-1-amine.
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Unknown Amine Sample
(MW 149)

Step 1: GC-MS (El)

Alpha Cleavage\Alpha Cleavage

Base Peak: m/z 30 Base Peak: m/z 44

Structure: Beta-Isomer REJECT: Alpha-Isomer
(Primary Amine at C1) (Amphetamine Analog)

Step 2: 1H NMR (CDCI3)

Ar-CH3 Singlet @ 2.35 ppm Aromatic Region: 7.1-7.3 ppm
(Ortho-Substitution) (Ortho-Pattern)

CONFIRMED:
2-(2-Methylphenyl)propan-1-amine

Click to download full resolution via product page

Figure 1: Analytical Decision Tree for Structural Confirmation. Note the critical divergence at the
MS step based on base peak m/z.

Experimental Protocol
Method A: GC-MS Screening
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Purpose: Rapid differentiation from amphetamine-type isomers.[1]

o Sample Preparation: Dissolve 1 mg of the amine hydrochloride salt in 1 mL of methanol. Add
1 drop of 1M NaOH to liberate the free base (optional, but improves peak shape).

e Instrument Parameters:
o Column: DB-5MS or equivalent (30m x 0.25mm).
o Carrier Gas: Helium at 1.0 mL/min.
o Temp Program: 80°C (1 min) — 20°C/min — 280°C.
o lonization: Electron Impact (El) at 70 eV.
o Data Interpretation:
o Verify Molecular lon (

) at m/z 149.

o Confirm Base Peak at m/z 30.
o Look for secondary fragment at m/z 119 (Loss of

, formation of o-methyl-phenethyl carbocation).

Method B: High-Resolution 1H NMR

Purpose: Confirmation of regio-chemistry (ortho vs. meta/para).

Solvent:

(Deuterated Chloroform) with TMS internal standard.

Concentration: ~10 mg sample in 0.6 mL solvent.

Acquisition: Minimum 16 scans to resolve aromatic splitting.

Key Assignment (Expected Shifts):
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o 1.22 (3H, d,
Hz,
)

o 2.34 (3H, s,
)

o 2.85-2.95 (2H, m,
)

o 3.10-3.20 (1H, m,
)

o 7.05-7.25 (4H, m, Aromatic

)

Mechanistic Insight: Fragmentation Pathway

Understanding why the mass spectrum looks the way it does ensures you can defend your
data.
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Figure 2: Primary fragmentation pathway under Electron lonization (EI). The stability of the

iminium ion (m/z 30) drives the base peak formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 8. Keith Borer Consultants News | BMPEA false positive confirmation for amphetamine in
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» To cite this document: BenchChem. [Spectroscopic Identification and Structural Confirmation
of 2-(2-Methylphenyl)propan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1656415/docs#spectroscopic-identification-and-
structural-confirmation-of-2-2-methylphenyl-propan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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